Heptadeca-1,9,16-trien-4,6-diyne-3,8-diol
Description
Heptadeca-1,9,16-trien-4,6-diyne-3,8-diol is a chemical compound with the molecular formula C17H22O2 . It contains a total of 40 bonds, including 18 non-H bonds, 5 multiple bonds, 8 rotatable bonds, 3 double bonds, 2 triple bonds, 2 hydroxyl groups, and 2 secondary alcohols .
Synthesis Analysis
The compound has been isolated from the roots of Panax stipuleanatus, a traditional Vietnamese herb . The isolation process involved preparative high-performance liquid chromatography (HPLC) with a solvent system of hexane–ethyl acetate (3:1) using a UV-Vis detector at 254 nm .Molecular Structure Analysis
The molecular structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together . The structure was established by 2D NMR (HSQC and HMBC) techniques .Mechanism of Action
Future Directions
Future research could focus on further elucidating the chemical properties, synthesis methods, and potential applications of Heptadeca-1,9,16-trien-4,6-diyne-3,8-diol. Given its isolation from Panax stipuleanatus and the known medicinal properties of this plant , it would be interesting to explore the potential medicinal uses of this compound.
properties
CAS RN |
64813-10-1 |
|---|---|
Molecular Formula |
C17H22O2 |
Molecular Weight |
258.35 g/mol |
IUPAC Name |
heptadeca-1,9,16-trien-4,6-diyne-3,8-diol |
InChI |
InChI=1S/C17H22O2/c1-3-5-6-7-8-9-10-14-17(19)15-12-11-13-16(18)4-2/h3-4,10,14,16-19H,1-2,5-9H2 |
InChI Key |
OLUQMFYBNOJBQQ-UHFFFAOYSA-N |
Canonical SMILES |
C=CCCCCCC=CC(C#CC#CC(C=C)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
